Cas no 1443307-10-5 (2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol)

• Product Name: 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol
• CAS No: 1443307-10-5
• MF: C₁₅H₁₇FO
• MW: 232.293287992477
• CID: 5706329
• PubChem ID: 91658269
• Update Time: 2026-03-11

2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID101189961
• 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol
• 1443307-10-5
• 2-(4-Fluoro-1-naphthyl)-3-methyl-butan-2-ol
• 1-Naphthalenemethanol, 4-fluoro-alpha-methyl-alpha-(1-methylethyl)-
• 4-Fluoro-α-methyl-α-(1-methylethyl)-1-naphthalenemethanol

• MDL： MFCD20528541
• Inchi： 1S/C15H17FO/c1-10(2)15(3,17)13-8-9-14(16)12-7-5-4-6-11(12)13/h4-10,17H,1-3H3
• InChI Key： VJFXHXVBVAESRC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C2C=CC=CC2=1)C(C)(C(C)C)O

Computed Properties

• Exact Mass: 232.126343324g/mol
• Monoisotopic Mass: 232.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol

Comprehensive Overview of 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol (CAS No. 1443307-10-5)

2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol (CAS No. 1443307-10-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique naphthalene backbone and fluorine substitution, exhibits properties that make it valuable for applications ranging from drug development to advanced material synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its structural versatility and electron-withdrawing properties.

The growing demand for fluorinated compounds in modern chemistry has placed 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol at the forefront of innovation. Fluorine incorporation often enhances metabolic stability and bioavailability, making this compound a candidate for medicinal chemistry applications. Recent studies highlight its role in the synthesis of small-molecule inhibitors and fluorescence probes, aligning with trends in targeted drug delivery and diagnostic imaging.

From a synthetic perspective, CAS No. 1443307-10-5 is notable for its stereochemical complexity, which poses both challenges and opportunities for organic chemists. The presence of a tertiary alcohol and fluoronaphthyl group allows for diverse functionalization, enabling the creation of derivatives with tailored properties. This adaptability is critical for industries exploring high-performance polymers or specialty chemicals.

Environmental and safety considerations are also pivotal in discussions about 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s low toxicity profile and biodegradability potential align with the increasing focus on green chemistry principles, a topic frequently searched by sustainability advocates and industry professionals.

In the context of market trends, CAS No. 1443307-10-5 is part of a broader shift toward fluorine-enriched pharmaceuticals, which account for over 20% of FDA-approved drugs. Its relevance to cancer research and neurodegenerative disease studies further amplifies its commercial and scientific appeal. Analysts project growth in demand for such fine chemicals, driven by advancements in precision medicine.

For researchers seeking synthetic protocols or spectroscopic data, 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol offers a rich subject for investigation. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are commonly employed to characterize its structure, while computational modeling aids in predicting its reactivity patterns. These methodologies resonate with the AI-driven drug discovery trend, another hot topic in scientific queries.

In summary, 2-(4-Fluoronaphthalen-1-yl)-3-methylbutan-2-ol (CAS No. 1443307-10-5) exemplifies the intersection of structural innovation and applied science. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in both academic and industrial settings. As exploration of fluorinated scaffolds expands, this compound will likely remain a key player in cutting-edge chemical development.